Cas no 126643-22-9 (Cyclohexanecarbonitrile, 3-hydroxy-, cis-)

• Product Name: Cyclohexanecarbonitrile, 3-hydroxy-, cis-
• CAS No: 126643-22-9
• MF: C₇H₁₁NO
• MW: 125.168341875076
• CID: 1220477
• Update Time: 2024-08-05

Cyclohexanecarbonitrile, 3-hydroxy-, cis- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarbonitrile, 3-hydroxy-, cis-
• Cyclohexanecarbonitrile, 3-hydroxy-, (1R,3S)-rel-

• Inchi： 1S/C7H11NO/c8-5-6-2-1-3-7(9)4-6/h6-7,9H,1-4H2/t6-,7+/m1/s1
• InChI Key： FNARHEUUIFYEIC-RQJHMYQMSA-N
• SMILES： [C@@H]1(C#N)CCC[C@H](O)C1

Computed Properties

• Exact Mass: 125.08413

Experimental Properties

• Density: 1.05±0.1 g/cm3(Predicted)
• Boiling Point: 270.0±33.0 °C(Predicted)
• PSA: 44.02
• pka: 14.58±0.40(Predicted)